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Introduction

Cummingtonite, a monoclinic amphibole with the general chemical formula
(Mg,Fe2*)7Sis022(0OH)z, is a key indicator mineral in metamorphic petrology.[1] Its presence
and association with other minerals provide valuable insights into the pressure, temperature,
and compositional conditions of rock formation and subsequent metamorphic events. This
technical guide offers a comprehensive overview of the common mineral assemblages
associated with cummingtonite, supported by quantitative data, detailed experimental
protocols for analysis, and visual representations of these complex relationships.

Mineralogical Associations of Cummingtonite

Cummingtonite is predominantly found in medium-grade metamorphic rocks, particularly
those with magnesium- and iron-rich compositions.[1][2][3][4][5][6] Its formation is typically
associated with the metamorphism of mafic and ultramafic rocks, as well as iron formations.[1]
[2][3][4][5][6] The specific mineral assemblage coexisting with cummingtonite is highly
dependent on the protolith chemistry and the metamorphic grade, ranging from greenschist to
amphibolite and even granulite facies conditions.[1][7][8]

Common minerals found in association with cummingtonite include:

» Amphiboles: Hornblende, Actinolite, Anthophyllite, Gedrite, Grunerite[2][3][4][5][9][10]
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o Pyroxenes: Orthopyroxene (Hypersthene), Clinopyroxene[2][5][7]
e Garnet: Primarily almandine-rich varieties[4][9]

o Micas: Biotite[4][9]

o Chlorite: Magnesiume-rich clinochlore[2][4][5][9]

e Olivine[7]

o Plagioclase Feldspar[4][9]

* Quartz[1][4][7][€]

 lron Oxides: Magnetite, Hematite[1][4][7][9][10]

Other Minerals: Talc, Serpentine-antigorite minerals[2][5]

The coexistence of these minerals with cummingtonite defines specific metamorphic facies
and provides constraints for thermodynamic modeling of petrogenetic processes. For instance,
the association of cummingtonite with orthopyroxene and quartz generally indicates higher
temperatures.[7]

Quantitative Data on Cummingtonite Associations

The chemical composition of cummingtonite and its coexisting minerals provides quantitative
constraints on the pressure and temperature conditions of metamorphism. The following tables
summarize representative data from various studies.

Table 1: Mineral Compositions (Electron Microprobe Data) of Coexisting Cummingtonite and
Hornblende in Amphibolite
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Oxide (wt%) Cummingtonite Hornblende
SiO2 52.10 45.80
TiO2 0.15 1.20
Al203 1.80 10.50
FeO 25.50 15.20
MnO 0.80 0.20
MgO 15.50 12.30
CaO 1.20 11.80
Na20 0.10 1.50
K20 0.05 0.80
Total 97.20 99.30

Note: Data are representative and compiled from multiple sources. Actual compositions can
vary significantly based on the specific geological setting.

Table 2: Estimated Pressure-Temperature (P-T) Conditions for Cummingtonite-Bearing
Assemblages

Associated

Rock Type Temperature (°C) Pressure (kbar)

Minerals

Metamorphosed Iron Grunerite, Magnetite,

_ 550 - 650 3-5
Formation Quartz
o Hornblende,
Amphibolite ) 600 - 750 5-8
Plagioclase, Garnet
] Orthopyroxene,
Granulite ] 750 - 850 7-10
Clinopyroxene, Garnet
N Hornblende, Calcite,
Calc-silicate Rock ] 550 - 600 6.5+0.6
Garnet, Plagioclase
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Data synthesized from various petrological studies and thermodynamic models.[7][8]

Experimental Protocols for Mineral Analysis

The characterization of cummingtonite and its associated minerals involves a multi-faceted
approach combining petrographic analysis with advanced analytical techniques.

Sample Preparation

e Thin Section Preparation: A slice of the rock sample is mounted on a glass slide and ground
down to a standard thickness of 30 micrometers. This allows for the examination of the
rock’s texture and mineralogy using a petrographic microscope.

o Polished Section Preparation: For electron microprobe analysis, a highly polished surface of
the rock chip or thin section is prepared to ensure a flat and smooth surface for the electron
beam interaction.

Petrographic Microscopy

o Transmitted Light Microscopy: The thin section is examined using a polarizing microscope to
identify the constituent minerals based on their optical properties, such as color,
pleochroism, birefringence, and extinction angle. Textural relationships, such as grain size,
shape, and the spatial distribution of minerals, are also documented.

o Reflected Light Microscopy: This technique is used to identify opaque minerals, such as
magnetite and other oxides, based on their reflectance and color.

Electron Probe Microanalysis (EPMA)

e Instrumentation: An electron probe microanalyzer is used to obtain quantitative chemical
compositions of individual mineral grains.

e Procedure:
o A focused beam of electrons is directed onto the polished surface of the mineral grain.

o The interaction of the electron beam with the sample generates characteristic X-rays for
each element present.
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o Wavelength-dispersive spectrometers (WDS) are used to measure the intensity of these
X-rays.

o The intensity data is then compared to that of known standards to calculate the
concentration of each element.

o An accelerating voltage of 15 kV and a beam current of 10-20 nA are typically used for
silicate mineral analysis.

Thermodynamic Modeling

o Software: Programs such as THERMOCALC or MELTS are used to calculate phase
equilibria and construct pressure-temperature (P-T) diagrams.

 Input Data: The bulk rock composition, obtained from whole-rock geochemical analysis, and
the chemical compositions of the individual minerals, determined by EPMA, are used as
input for the models.

o Output: The models generate P-T diagrams that show the stability fields of different mineral
assemblages, allowing for the determination of the metamorphic conditions under which the
rock formed.

Visualizations
Signaling Pathways and Logical Relationships

The formation of cummingtonite and its associated minerals is a result of complex
metamorphic reactions. The following diagram illustrates the general paragenetic sequence in
a metamorphosed iron formation.

edimentary Rock Increasing T & P Greenscl hist Facies

Iron-Rich q Amphibolite Facies 9 Granulite Facies
(Siderite, Chert, Iron Hydroxides) (Stilpnomelane, Minnesotaite, Magnetite, Quartz) (Cummingtonite/Grunerite, Homblende, Gamet, Magnetite, Quartz) (Orthopyroxene, Clinopyroxene, Fayalite, Magnetite, Quartz)

Click to download full resolution via product page

Caption: Generalized metamorphic pathway for the formation of cummingtonite in iron
formations.
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Experimental Workflow

The following diagram outlines the typical workflow for the analysis of a cummingtonite-
bearing rock sample.
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Caption: Standard experimental workflow for the petrological analysis of cummingtonite-
bearing rocks.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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